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Compound of Interest

Compound Name: 2-(Ethylsulfonyl)ethanamine

Cat. No.: B062192

Authored for Researchers, Scientists, and Drug Development Professionals

This guide provides a focused examination of the core molecular attributes of 2-
(Ethylsulfonyl)ethanamine, an important building block in medicinal chemistry and
pharmaceutical research. Its unique sulfonyl group imparts specific properties that are
leveraged in the synthesis of novel therapeutic agents.[1][2]

Molecular Identity and Structure

2-(Ethylsulfonyl)ethanamine is a bifunctional organic compound containing both a primary
amine (-NH2) and an ethylsulfonyl (-SO2CH2CHs) group. This structure allows it to participate in
a variety of chemical reactions, making it a versatile intermediate.[1][2] The presence of the
ethylsulfonyl moiety can enhance the pharmacokinetic properties of molecules into which it is
incorporated.[1][2]

The canonical SMILES representation of the molecule is CCS(=0)(=0)CCN.[3]
Caption: 2D structure of 2-(Ethylsulfonyl)ethanamine.

Core Physicochemical Data

The fundamental properties of a compound are critical for its application in synthesis and drug
design. The molecular formula and weight are primary identifiers for stoichiometric calculations
and analytical characterization.
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Property Value Source
Molecular Formula CaH11NO2S [1114]
Molecular Weight 137.2 g/mol [1][2]
CAS Number 173336-82-8 [1][3]
Appearance Light pale yellow solid [1112]

Applications in Research and Development

2-(Ethylsulfonyl)ethanamine serves as a valuable intermediate in several areas of chemical
and pharmaceutical research:

» Medicinal Chemistry: It is a key building block in the synthesis of biologically active
molecules and novel therapeutic agents.[1][2] Its ability to undergo nucleophilic substitution
reactions is particularly useful.[1][2]

» Drug Discovery: The ethylsulfonyl group can improve the pharmacokinetic profile of drug
candidates.[1][2]

e Analytical Chemistry: The compound can be used as a reagent in various analytical
techniques.[1]

Experimental Protocols: Compound Handling

Due to its chemical nature, proper handling and storage are essential to maintain the integrity
of 2-(Ethylsulfonyl)ethanamine.

o Temperature: Store the compound at 0-8°C.[1]
o Atmosphere: Keep in a tightly sealed container, protected from moisture.

e Location: Store in a dry, well-ventilated area away from incompatible substances.
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Solution Preparation Workflow

Equilibrate compound
to room temperature

Weigh desired mass
in fume hood
Select appropriate
solvent

Add solvent to compound
and mix until dissolved

Store solution appropriately
(e.g., 4°C, protected from light)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

¢ 1. chemimpex.com [chemimpex.com]
¢ 2. chemimpex.com [chemimpex.com]
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 To cite this document: BenchChem. [Technical Guide: Physicochemical Properties of 2-
(Ethylsulfonyl)ethanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b062192#2-ethylsulfonyl-ethanamine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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